Cas no 1359394-04-9 (methyl 6,7-dimethoxy-4-{[(4-methylphenyl)carbamoyl]methoxy}quinoline-2-carboxylate)

• Product Name: methyl 6,7-dimethoxy-4-{[(4-methylphenyl)carbamoyl]methoxy}quinoline-2-carboxylate
• CAS No: 1359394-04-9
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 5404558
• Update Time: 2025-10-28

methyl 6,7-dimethoxy-4-{[(4-methylphenyl)carbamoyl]methoxy}quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6,7-dimethoxy-4-[2-[(4-methylphenyl)amino]-2-oxoethoxy]-2-quinolinecarboxylate
• methyl 6,7-dimethoxy-4-{[(4-methylphenyl)carbamoyl]methoxy}quinoline-2-carboxylate

• Inchi： 1S/C22H22N2O6/c1-13-5-7-14(8-6-13)23-21(25)12-30-18-11-17(22(26)29-4)24-16-10-20(28-3)19(27-2)9-15(16)18/h5-11H,12H2,1-4H3,(H,23,25)
• InChI Key： BIFKNIRABYPTID-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)C(OCC(NC2=CC=C(C)C=C2)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.280±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 618.2±55.0 °C(Predicted)
• pka: 12.42±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl 6,7-dimethoxy-4-{[(4-methylphenyl)carbamoyl]methoxy}quinoline-2-carboxylate

Comprehensive Overview of Methyl 6,7-dimethoxy-4-{[(4-methylphenyl)carbamoyl]methoxy}quinoline-2-carboxylate (CAS No. 1359394-04-9)

Methyl 6,7-dimethoxy-4-{[(4-methylphenyl)carbamoyl]methoxy}quinoline-2-carboxylate (CAS No. 1359394-04-9) is a synthetic organic compound belonging to the quinoline family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The presence of dimethoxy and carbamoyl functional groups in its molecular framework makes it a promising candidate for further exploration in drug discovery and development.

The compound's CAS number 1359394-04-9 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Researchers and industry professionals often search for this CAS number to access detailed physicochemical properties, safety data, and synthetic protocols. The growing interest in quinoline derivatives is driven by their diverse applications, including antimicrobial, anticancer, and anti-inflammatory activities, which align with current trends in targeted therapy and precision medicine.

One of the key structural highlights of methyl 6,7-dimethoxy-4-{[(4-methylphenyl)carbamoyl]methoxy}quinoline-2-carboxylate is its ester and amide functionalities. These groups are known to influence the compound's solubility, stability, and bioavailability—critical factors in pharmaceutical formulations. Recent studies have emphasized the role of methoxy-substituted quinolines in modulating enzyme interactions, particularly in the context of kinase inhibition, a hot topic in oncology research.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves protection-deprotection strategies and coupling reactions, which are frequently discussed in organic chemistry forums. The incorporation of a 4-methylphenyl moiety further enhances its lipophilicity, a property often leveraged in the design of blood-brain barrier permeable drugs. This aspect resonates with the increasing demand for central nervous system (CNS) therapeutics, a trending area in neurodegenerative disease research.

In agrochemical applications, methyl 6,7-dimethoxyquinoline-2-carboxylate derivatives have shown potential as plant growth regulators and pesticide intermediates. The compound's carbamoyl methoxy side chain may contribute to its interaction with plant enzymes, a subject of interest in sustainable agriculture. As the industry shifts toward eco-friendly crop protection solutions, such compounds are being reevaluated for their environmental impact and efficacy.

Analytical characterization of CAS 1359394-04-9 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods are essential for quality control in both academic and industrial settings, where reproducibility is paramount. The compound's chromatographic behavior is also a frequent topic in method development discussions, particularly for researchers optimizing reverse-phase HPLC conditions.

Regulatory compliance is another critical aspect associated with this compound. While not classified as hazardous under current standards, proper material safety data sheet (MSDS) documentation is maintained for laboratory handling. The pharmaceutical industry's focus on ICH guidelines for impurity profiling has increased scrutiny on related substances in quinoline-based APIs, making thorough characterization of such compounds essential.

Future research directions for methyl 6,7-dimethoxy-4-{[(4-methylphenyl)carbamoyl]methoxy}quinoline-2-carboxylate may explore its structure-activity relationships (SAR) through systematic derivatization. Computational chemistry approaches, including molecular docking studies, could predict its binding affinity for biological targets, aligning with the AI-driven drug discovery trend. Additionally, its potential as a fluorescence probe due to the quinoline core warrants investigation in diagnostic applications.

In conclusion, CAS 1359394-04-9 represents a versatile chemical entity with multifaceted applications. Its significance spans from medicinal chemistry to agrochemical innovation, reflecting the interdisciplinary nature of modern chemical research. As scientific inquiries continue to evolve, this compound will likely remain relevant in addressing challenges across life sciences and material development domains.